(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C27H24O9/c1-30-18-7-6-8-19(31-2)23(18)27(29)35-16-10-11-17-21(14-16)36-22(24(17)28)13-15-9-12-20(32-3)26(34-5)25(15)33-4/h6-14H,1-5H3/b22-13-
• InChI Key: SZYRKOOIEWOVRT-XKZIYDEJSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C(=C(C=C4)OC)OC)OC)O3
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C(=C(C=C4)OC)OC)OC)/O3
• Molecular Formula: C27H24O9
• Molecular Weight: 492.5 g/mol

Description

(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate is a useful research compound. Its molecular formula is C27H24O9 and its molecular weight is 492.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

• Synthesis of Pyran Derivatives : 3-Oxo-2,3-dihydrobenzofuran reacts with various compounds, leading to the formation of different compounds including pyran derivatives. This reaction illustrates the chemical versatility and reactivity of compounds related to (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate (J. Mérour & F. Cossais, 1991).

Chemical Composition and Activity Studies

• Antimicrobial Activity : A series of derivatives synthesized from related compounds showed antimicrobial activity against both gram-positive and gram-negative bacteria, highlighting the potential pharmaceutical applications of similar compounds (N. PansareDattatraya & S. Devan, 2015).
• Antioxidant Properties : Novel antioxidants have been derived from similar dihydrobenzofuran structures, showing significant free radical scavenging activity. This suggests the potential of this compound in developing antioxidant agents (Chen-Hui Chen et al., 2002).

Pharmacological Applications

• Anticancer Activity : Compounds structurally similar to this compound have been synthesized and evaluated for their anticancer activity. Some derivatives showed promising results against human breast cancer cell lines, indicating the potential of related compounds in cancer therapy (D. Pansare et al., 2017).

Biochemical and Molecular Studies

• Formation of Radical Zwitterions : Studies on methoxylated benzoic acids, which are structurally related to this compound, have shown the formation of radical zwitterions under certain conditions. This contributes to the understanding of the compound's behavior in various chemical environments (S. Steenken et al., 1977).

Immunobiological Activity

• Immunostimulatory Effects : Compounds structurally related to this compound have been shown to stimulate macrophage functions in vitro, suggesting potential use in the treatment of infectious diseases as immunotherapeutic agents (Sang-Zin Choi et al., 2005).